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Compound of Interest

Compound Name:
N-phenyl-1H-imidazole-5-

carboxamide

Cat. No.: B079331 Get Quote

This technical guide provides a comprehensive overview of the spectroscopic analysis of N-
phenyl-1H-imidazole-5-carboxamide, a molecule of interest in medicinal chemistry and

materials science. This document is intended for researchers, scientists, and drug development

professionals, offering detailed experimental protocols, data interpretation, and visualization of

key concepts. While a complete set of published spectral data for this specific molecule is not

readily available, this guide compiles expected spectroscopic characteristics based on the

analysis of closely related compounds and foundational spectroscopic principles.

Chemical Structure and Properties
N-phenyl-1H-imidazole-5-carboxamide (CAS No: 13189-13-4) possesses a molecular

formula of C₁₀H₉N₃O and a molecular weight of approximately 187.2 g/mol .[1] The structure

consists of a central imidazole ring, substituted with a phenyl group at the N1 position and a

carboxamide group at the C5 position, which in turn is bonded to another phenyl group.
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Chemical Structure of N-phenyl-1H-imidazole-5-carboxamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. N-Phenyl-1H-imidazole-5-carboxamide | 13189-13-4 | NAA18913 [biosynth.com]

To cite this document: BenchChem. [Spectroscopic Analysis of N-phenyl-1H-imidazole-5-
carboxamide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079331#spectroscopic-analysis-of-n-phenyl-1h-
imidazole-5-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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